4-(3-chlorobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(5-chloro-2-methylphenyl)-4-[(3-chlorophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C21H16Cl2N2O3S/c1-14-9-10-17(23)12-19(14)25-21(26)24(13-15-5-4-6-16(22)11-15)18-7-2-3-8-20(18)29(25,27)28/h2-12H,13H2,1H3
• InChI Key: BVCSIVDRLSIGKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C21H16Cl2N2O3S
• Molecular Weight: 447.3 g/mol

Description

4-(3-chlorobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16Cl2N2O3S and its molecular weight is 447.33. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Chlorination of related sulfonhydrazones and benzothiadiazines has been a subject of research, focusing on reactions involving wet and dry methylene chloride to yield various compounds. Such studies provide insights into the behavior of benzothiadiazine derivatives under different conditions (King et al., 1971).
• Anomalous acylation reactions have been observed with similar compounds, leading to unexpected chemical structures. This highlights the complex and often unpredictable nature of organic synthesis involving benzothiadiazines (Friary, 1978).

Biologically Active Derivatives

• The synthesis of benzothiadiazine derivatives with potential biological activity has been explored. For instance, the synthesis of 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, which were evaluated for their antibacterial and DPPH radical scavenging activities, showcases the potential medicinal applications of these compounds (Zia-ur-Rehman et al., 2009).

Peculiarities in Synthesis

• Unique multi-component synthesis techniques have been developed for benzothiadiazine derivatives, demonstrating the diverse methods of creating these complex molecules. This includes the synthesis of 2-amino-3-R-4-aryl-4H-pyrans derived from 1H-2,1-benzothiadiazin-4(3H)-one 2,2-dioxide, illustrating the flexibility in the chemical manipulation of these substances (Lega et al., 2016).

Environmental and Agricultural Research

• Studies have included the determination of herbicides and their transformation products in environmental waters, where benzothiadiazine derivatives serve as critical components. This research is vital in understanding the environmental impact and behavior of these chemicals in agriculture (Laganà et al., 2002).

Structural and Physical Studies

• Crystallographic studies of benzothiadiazine derivatives have provided detailed insights into their molecular structure. Such research is crucial for understanding the physical properties and potential applications of these compounds in various fields (Bombieri et al., 1990).